Cas no 2227651-24-1 ((1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2227651-24-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 6149850
• PubChem ID: 96732426
• Update Time: 2025-10-28

(1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol
• 2227651-24-1
• EN300-1789027

• Inchi： 1S/C5H9N3O/c6-3-4(9)5-7-1-2-8-5/h1-2,4,9H,3,6H2,(H,7,8)/t4-/m0/s1
• InChI Key： NYJJMIDCSXJSHR-BYPYZUCNSA-N
• SMILES： O[C@@H](CN)C1=NC=CN1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol (CAS No. 2227651-24-1)

Compound (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol, identified by its CAS number 2227651-24-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an imidazole ring and an amino group, make it a promising candidate for further investigation in medicinal chemistry.

The imidazole moiety is a common structural motif in many biologically active compounds, including antibiotics, antivirals, and anticancer agents. Its ability to interact with various biological targets makes it a valuable component in the design of novel therapeutic agents. In particular, the imidazole ring in (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol can serve as a scaffold for developing molecules with enhanced pharmacological properties. Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding, which are critical for drug efficacy.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, also plays a crucial role in its biological activity. Chiral molecules often exhibit different pharmacological profiles depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug development. The (1S)-configuration of (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol may contribute to its unique interaction with biological targets, potentially leading to improved therapeutic outcomes.

In addition to its structural features, (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Research has indicated that this molecule may possess anti-inflammatory, antimicrobial, and anticancer properties. These findings are particularly exciting given the increasing demand for novel therapeutic agents to combat emerging infectious diseases and chronic conditions.

The anti-inflammatory potential of (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol has been explored in several recent studies. The compound has been shown to inhibit key inflammatory pathways, including NF-kB and MAPK signaling cascades, which are central to the inflammatory response. By modulating these pathways, (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol may offer a new approach for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of this compound has also been investigated, with promising results against various bacterial and fungal strains. The imidazole ring is known to interact with bacterial enzymes and cell wall components, disrupting essential cellular processes. This mechanism of action makes (1S)-2-amino-1-(1H-imidazol-2-yl)ethan-1-ol a potential candidate for developing novel antibiotics to address the growing problem of antibiotic resistance.

Furthermore, preclinical studies have suggested that (1S)-2-amino-1-(1H-imidazol-2-ylolethan-l-l ol may exhibit anticancer properties. The compound has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it may inhibit tumor growth by interfering with key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of this molecule as a lead compound for developing new anticancer therapies.

The synthesis of (lS)-Z-amino-l-(lH-imidazoIe-Z-yI)ethan-I-l ol is another area of interest in pharmaceutical chemistry. The synthesis involves multiple steps, including the formation of the imidazole ring and the introduction of the amino group at the correct stereocenter. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantiomeric purity and yield. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological evaluation.

In conclusion, (IS)-Z-amino-l-(lH-imidazOl-Z-yI)ethan-I-l ol (CAS No. 222765I -24-I) is a promising molecule with diverse biological activities and potential therapeutic applications. Its structural features, particularly the presence of an imidazole ring and an amino group, make it a valuable candidate for further investigation in medicinal chemistry. Recent studies have highlighted its anti-inflammatory, antimicrobial, and anticancer properties, making it an exciting lead compound for drug development.